Cas no 4385-42-6 ( )
structure
Product Name:
CAS No:4385-42-6
MF:C4H4O2S2
MW:148.203358650208
CID:929211
PubChem ID:319007
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Dithiane-2,5-dione
- [1,4]Dithian-2,5-dion
- [1,4]dithiane-2,5-dione
- AC1L7ZAL
- NSC260448
- SureCN1170685
- Thioglykolid
- NSC-260448
- SCHEMBL1170685
- 4385-42-6
- DTXSID90312664
- JISRAAJAPNOYFD-UHFFFAOYSA-N
-
-
- Inchi： 1S/C4H4O2S2/c5-3-1-7-4(6)2-8-3/h1-2H2
- InChI Key： JISRAAJAPNOYFD-UHFFFAOYSA-N
- SMILES： S1C(CSC(C1)=O)=O
Computed Properties
- Exact Mass: 147.96532
- Monoisotopic Mass: 147.96527171g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 84.7Ų
Experimental Properties
- PSA: 34.14
Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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